Cas no 869108-51-0 ((5-Methyl-1,3,4-thiadiazol-2-yl)methanol)

• Product Name: (5-Methyl-1,3,4-thiadiazol-2-yl)methanol
• CAS No: 869108-51-0
• MF: C₄H₆N₂OS
• MW: 130.168239116669
• MDL: MFCD18432908
• CID: 2128167
• PubChem ID: 53397349
• Update Time: 2025-11-02

(5-Methyl-1,3,4-thiadiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,3,4-thiadiazol-2-yl)methanol
• LZCLPLGMVCURFT-UHFFFAOYSA-N
• NE23690
• 5-Methyl-1,3,4-thiadiazole-2-methanol (ACI)
• DB-353485
• AKOS026726832
• AS-77448
• CS-0187970
• SCHEMBL4324910
• MFCD18432908
• 869108-51-0
• EN300-125603
• F13044
• (5-Methyl-1,3,4-thiadiazol-2-yl)methanol

• MDL： MFCD18432908
• Inchi： 1S/C4H6N2OS/c1-3-5-6-4(2-7)8-3/h7H,2H2,1H3
• InChI Key： LZCLPLGMVCURFT-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CO

Computed Properties

• Exact Mass: 130.02008399g/mol
• Monoisotopic Mass: 130.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2
• XLogP3: -0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on (5-Methyl-1,3,4-thiadiazol-2-yl)methanol

Exploring (5-Methyl-1,3,4-thiadiazol-2-yl)methanol (CAS No. 869108-51-0): Properties, Applications, and Research Insights

(5-Methyl-1,3,4-thiadiazol-2-yl)methanol (CAS No. 869108-51-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiadiazole derivative features a unique molecular structure combining a 5-methyl-1,3,4-thiadiazole core with a hydroxymethyl functional group, making it a versatile building block for various synthetic applications.

The compound's molecular formula C4H6N2OS and molecular weight of 130.17 g/mol indicate its moderate polarity, which contributes to its solubility in common organic solvents like methanol, ethanol, and dimethyl sulfoxide (DMSO). Researchers particularly value its thiadiazole methanol moiety as it serves as a crucial intermediate in designing bioactive molecules with potential applications in drug discovery and crop protection formulations.

Recent studies highlight the growing importance of thiadiazole derivatives in addressing contemporary challenges in medicinal chemistry. The 5-methyl-1,3,4-thiadiazole scaffold has shown promise in developing novel antimicrobial agents, especially against drug-resistant pathogens—a critical area of research given the global rise in antibiotic resistance. This positions (5-Methyl-1,3,4-thiadiazol-2-yl)methanol as a valuable precursor for creating next-generation therapeutic candidates.

In material science applications, the compound's heterocyclic structure contributes to the development of advanced organic electronic materials. Its ability to form stable complexes with various metals makes it interesting for researchers working on organic semiconductors and coordination polymers. The hydroxymethyl group offers excellent modification potential for creating derivatives with tailored properties.

The synthesis of (5-Methyl-1,3,4-thiadiazol-2-yl)methanol typically involves cyclization reactions of appropriate thiohydrazide precursors followed by selective oxidation. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while minimizing environmental impact—a response to growing industry demands for sustainable chemical processes.

Analytical characterization of this compound employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The purity assessment, crucial for research applications, is typically performed using high-performance liquid chromatography (HPLC) with UV detection at 254 nm, ensuring compliance with rigorous quality standards.

From a commercial perspective, the market for specialty thiadiazole compounds has shown steady growth, driven by increasing R&D investments in pharmaceutical and agricultural sectors. (5-Methyl-1,3,4-thiadiazol-2-yl)methanol suppliers often provide customized solutions including different purity grades (technical, HPLC) and packaging options to meet diverse research needs.

Storage recommendations for this compound emphasize protection from moisture and light, typically suggesting storage in amber glass containers at controlled room temperature. Proper handling procedures include using standard laboratory personal protective equipment (PPE) to ensure researcher safety during experimental work.

Emerging research directions explore the compound's potential in bioconjugation chemistry and as a linker molecule in proteolysis-targeting chimera (PROTAC) development—an exciting area in targeted protein degradation therapeutics. These applications leverage the compound's ability to form stable bonds while maintaining biological activity.

Quality control protocols for 869108-51-0 involve rigorous testing for residual solvents, heavy metals, and other potential impurities that might affect downstream applications. Reputable manufacturers provide comprehensive certificates of analysis (CoA) documenting all quality parameters to support research reproducibility.

The global scientific community continues to investigate novel derivatives of (5-Methyl-1,3,4-thiadiazol-2-yl)methanol, particularly focusing on structure-activity relationships that could lead to breakthroughs in various therapeutic areas. Computational chemistry approaches, including molecular docking studies, are increasingly employed to predict biological activity before synthetic efforts.

As regulatory landscapes evolve, compliance with REACH and other chemical regulations remains crucial for manufacturers and distributors of this compound. Documentation including safety data sheets (SDS) and regulatory status information is essential for researchers navigating international collaboration and publication requirements.

Future perspectives suggest expanding applications of thiadiazole methanol derivatives in materials science, particularly in developing advanced polymeric materials with specialized electronic or mechanical properties. The compound's versatility positions it as a key player in interdisciplinary research bridging chemistry, biology, and materials science.